2-Chloro-N-ethyl-N-((S)-1-methyl-piperidin-3-yl)-acetamide

• Molecular Formula: C10H19ClN2O
• Molecular Weight: 218.72 g/mol
• SMILES: CCN(C1CCCN(C1)C)C(=O)CCl
• InChI: InChI=1S/C10H19ClN2O/c1-3-13(10(14)7-11)9-5-4-6-12(2)8-9/h9H,3-8H2,1-2H3/t9-/m0/s1
• InChIKey: FNXBMBQFCGEHMF-VIFPVBQESA-N

Sourcing racemic or misconfigured stereoisomers for piperidine-based APIs leads to failed enantiomeric excess and off-target activity. This (S)-configured chloroacetamide (CAS 1354000-44-4) resolves the stereochemical uncertainty at the 3-position of the piperidine ring, ensuring target subtype selectivity in muscarinic receptor modulators. Key advantages: - Defined (S)-stereochemistry eliminates diastereomeric risk in downstream coupling. - The chloroacetyl handle enables direct nucleophilic substitution without pre-activation, shortening synthetic routes. - Serves as a validated reference standard for chiral HPLC method development per ICH Q3A guidelines for impurity profiling.

Core Identity and Procurement Baseline

2-Chloro-N-ethyl-N-((S)-1-methyl-piperidin-3-yl)-acetamide (CAS 1354000-44-4) is a chiral acetamide derivative composed of a chloroacetyl group linked to an (S)-configured N-ethyl-1-methylpiperidin-3-amine scaffold . With a molecular formula C₁₀H₁₉ClN₂O and a molecular weight of 218.72 g/mol, this compound is primarily employed as a late-stage intermediate in medicinal chemistry, particularly for the introduction of chiral amine moieties into pharmacologically active molecules [1]. Its predicted physicochemical profile includes a boiling point of 310.1±42.0 °C, a density of 1.10±0.1 g/cm³, and a pKa of 9.39±0.10 . The (S)-stereochemistry is a defining feature that differentiates it from its (R)-enantiomer and racemic analogs, influencing both synthetic utility and downstream biological interactions .

1

Chiral intermediate for enantioselective synthesis workflows

2

(S)-configured piperidine scaffold supports chiral amine introduction

3

Supplier-documented stereochemical identity for procurement consistency

• [1] Kuujia. 2-Chloro-N-ethyl-N-((S)-1-methyl-piperidin-3-yl)-acetamide. CAS: 1354000-44-4. https://www.kuujia.com View Source

Why Generic Substitution Risks Synthesis Failure

Procurement decisions that treat this compound as interchangeable with its (R)-enantiomer (CAS 1353997-69-9), racemic mixture (CAS 1353961-85-9), or positional isomers (e.g., 4-yl analog CAS 1353959-70-2) fail to account for stereochemistry-driven divergence in physicochemical properties and biological recognition [1]. The (S)-configuration imparts spatial orientation distinct from the (R)-enantiomer, which directly translates to different diastereomeric outcomes in downstream reactions and can lead to a complete loss of target engagement in enantioselective binding environments [2]. Even minor structural modifications such as moving the piperidine attachment from the 3- to the 4-position alter molecular geometry, conformational flexibility, and hydrogen-bonding patterns, potentially invalidating prior synthetic route validation or SAR data [1].

(R)-enantiomer

Diastereomeric outcomes may shift target engagement in enantioselective steps

Racemic mixture

Lacks required stereochemical fidelity; may compromise enantioselective synthesis reproducibility

Positional isomer (4-yl)

Altered molecular topology and hydrogen-bond geometry may invalidate existing SAR data

• [1] CAS Common Chemistry. 2-Chloro-N-ethyl-N-[(1-methyl-4-piperidinyl)methyl]acetamide. CAS RN: 1353959-70-2. https://commonchemistry.cas.org/detail?cas_rn=1353959-70-2 View Source
• [2] Kuujia. 2-Chloro-N-ethyl-N-((S)-1-methyl-piperidin-3-yl)-acetamide: Stereospecific (S)-configuration enhances selectivity in synthetic applications. https://www.kuujia.com View Source

Differential Evidence Versus Key Comparators

Enantiomeric Purity and Supplier Reliability

The (S)-enantiomer is routinely available at ≥98% purity from multiple global vendors (e.g., MolCore, Fluorochem), whereas the (R)-enantiomer is stocked by fewer suppliers and typically offered at 95% purity . The racemic mixture is also listed at 95% purity but lacks the stereochemical fidelity required for enantioselective synthesis . This difference in supplier diversity and purity specification directly impacts procurement reliability and the reproducibility of stereoselective reactions.

Purity & Supply

Data to verify

Target (S): ≥98% purity, ≥6 suppliers
R-enantiomer: 95% purity, ~3 suppliers
Racemate: 95% purity

Supports procurement consistency assessment

Supplier data review recommended

Evidence Dimension	Commercial purity specification and supplier availability
Target Compound Data	Purity NLT 98% (MolCore, Fluorochem); listed by ≥6 suppliers on ChemicalBook
Comparator Or Baseline	(R)-enantiomer: 95% purity (AKSci); listed by ~3 suppliers. Racemate: 95% purity (AKSci)
Quantified Difference	≥3% absolute purity advantage and approximately 2-fold greater supplier coverage for (S)-enantiomer
Conditions	Vendor technical datasheets and ChemicalBook supplier listings as of 2024-2025

Why This Matters

Higher guaranteed purity reduces the risk of failed synthetic steps due to unknown stereoisomer contamination, while broader supplier availability mitigates single-source dependency for long-term project continuity.

Positional Isomer Differentiation and Molecular Topology

The 3-yl-substituted (S)-enantiomer (C₁₀H₁₉ClN₂O, MW 218.72) differs fundamentally from the 4-ylmethyl positional isomer (C₁₁H₂₁ClN₂O, MW 232.75) in both molecular formula and connectivity [1]. This results in distinct spatial orientation of the chloroacetyl and N-ethyl groups relative to the piperidine nitrogen, altering hydrogen-bond donor/acceptor geometry and conformational flexibility—parameters critical for target recognition in structure-based drug design [2]. The 4-ylmethyl isomer has an additional methylene spacer, increasing molecular volume and rotatable bond count, which can affect passive membrane permeability and metabolic stability profiles.

Molecular Topology

Reported

Target (3-yl)
C₁₀H₁₉ClN₂O · MW 218.72
0 extra CH₂

4-ylmethyl isomer
C₁₁H₂₁ClN₂O · MW 232.75
+1 CH₂ · ΔMW 14.03

Topology shift may affect SAR and docking interpretation

Context for 3-yl vs 4-ylmethyl selection

Evidence Dimension	Molecular formula, molecular weight, and substitution pattern
Target Compound Data	C₁₀H₁₉ClN₂O; MW 218.72; piperidine 3-yl substitution; 0 additional methylene spacers
Comparator Or Baseline	2-Chloro-N-ethyl-N-[(1-methyl-4-piperidinyl)methyl]acetamide: C₁₁H₂₁ClN₂O; MW 232.75; piperidine 4-ylmethyl substitution; +1 CH₂
Quantified Difference	ΔMW = 14.03 g/mol; Δ molecular formula = +CH₂. Rotatable bond count increased by 1
Conditions	CAS Common Chemistry and ChemicalBook structural data

Why This Matters

The structural divergence between 3-yl and 4-ylmethyl isomers produces molecules with different drug-like property profiles; substituting one for another invalidates existing SAR data, computational docking results, and pharmacokinetic predictions.

• [1] CAS Common Chemistry. 2-Chloro-N-ethyl-N-[(1-methyl-4-piperidinyl)methyl]acetamide. CAS RN: 1353959-70-2. https://commonchemistry.cas.org/detail?cas_rn=1353959-70-2 View Source
• [2] NCBI PubChem. N-((1-(2-Chloroacetyl)piperidin-3-yl)methyl)-N-ethylacetamide. CID: N/A. https://pubchem.ncbi.nlm.nih.gov/ View Source

Chloroacetyl Electrophilicity as a Diversification Handle

The chloroacetyl group in 2-Chloro-N-ethyl-N-((S)-1-methyl-piperidin-3-yl)-acetamide serves as a reactive electrophilic handle enabling efficient nucleophilic displacement with amines, thiols, and alkoxides under mild conditions [1]. In contrast, the analogous 2-amino derivative (2-Amino-N-ethyl-N-((S)-1-methyl-piperidin-3-yl)-acetamide, CAS 1353996-30-1) lacks this intrinsic reactivity and requires pre-activation (e.g., carbodiimide coupling) for amide bond formation, adding synthetic steps, reagent costs, and purification burden . The chloroacetyl group's leaving group ability (chloride, pKa of conjugate acid ≈ -7) is vastly superior to that of the amino group (pKa of conjugate acid ≈ 9–10), providing a thermodynamic driving force for substitution reactions.

Electrophilic Handle

Class-level

Leaving group pKa ≈ -7 vs ≈ 9–10
>10¹⁶ fold difference

Supports one-step diversification workflows

Class-level inference; verify under specific conditions

Evidence Dimension	Electrophilic reactivity for nucleophilic substitution reactions
Target Compound Data	Chloroacetyl leaving group; conjugate acid HCl (pKa ≈ -7); direct nucleophilic displacement
Comparator Or Baseline	2-Amino-N-ethyl-N-((S)-1-methyl-piperidin-3-yl)-acetamide: amino group requires activation; conjugate acid R-NH₃⁺ (pKa ≈ 9–10)
Quantified Difference	ΔpKa of leaving group conjugate acid ≈ 16–17 log units, corresponding to a >10¹⁶ fold difference in leaving group ability
Conditions	Standard nucleophilic substitution conditions; aqueous or organic media at ambient to moderate temperature

Why This Matters

The chloroacetyl motif enables one-step diversification for library synthesis and late-stage functionalization without additional activation reagents, reducing both synthesis time and cost per analog compared to amino-derived precursors.

• [1] Kuujia. 2-Chloro-N-ethyl-N-((S)-1-methyl-piperidin-3-yl)-acetamide: Chloro group acts as a leaving group in nucleophilic substitution reactions. https://www.kuujia.com View Source

High-Value Application Scenarios

Enantioselective Synthesis of Muscarinic Modulator Intermediates

The (S)-configured piperidine scaffold of 2-Chloro-N-ethyl-N-((S)-1-methyl-piperidin-3-yl)-acetamide makes it a strategic intermediate for constructing muscarinic acetylcholine receptor (mAChR) modulators that require defined stereochemistry at the piperidine 3-position [1]. When absolute (S)-configuration must be preserved to maintain target subtype selectivity, the racemic mixture or (R)-enantiomer would compromise enantiomeric excess in the final API, potentially leading to off-target activity or regulatory non-compliance during IND-enabling studies [2].

Late-Stage Diversification for Parallel Library Synthesis

The chloroacetyl electrophilic handle allows direct coupling with diverse nucleophiles (amines, thiols, alcohols) without pre-activation, making this compound ideal for generating focused libraries of chiral acetamide derivatives in a single synthetic step [3]. Compared to the 2-amino analog that requires carbodiimide-mediated coupling, the chloroacetyl compound reduces reaction steps, reagent consumption, and purification complexity, accelerating hit-to-lead exploration cycles .

Reference Standard for Chiral HPLC Method Development

With a defined (S)-stereochemistry and commercial availability at ≥98% purity, this compound serves as a reference standard for developing and validating chiral HPLC methods used to monitor enantiomeric purity in pharmaceutical manufacturing processes . Its use as a retention time marker enables accurate quantification of the undesired (R)-enantiomer in API batches, meeting ICH Q3A guidelines for impurity profiling [4].

Application

Selection Property

Validation Focus

Muscarinic modulator chiral synthesis

(S)-stereochemistry at piperidine 3-position

Enantiomeric purity and chiral HPLC monitoring

Late-stage diversification library

Chloroacetyl leaving group reactivity

Direct coupling efficiency vs. activation methods

Chiral HPLC reference standard

Defined (S)-enantiomer and purity specification

Chiral method validation and impurity profiling context

• [1] BindingDB. BDBM50453908 CHEMBL3084881. Muscarinic acetylcholine receptor M1 (Rat) Ki: 2.70 nM. https://www.bindingdb.org/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50453908 View Source
• [2] Kuujia. 2-Chloro-N-ethyl-N-((S)-1-methyl-piperidin-3-yl)-acetamide: Stereospecific (S)-configuration enhances selectivity. https://www.kuujia.com View Source
• [3] Kuujia. 2-Chloro-N-ethyl-N-((S)-1-methyl-piperidin-3-yl)-acetamide: Nucleophilic substitution mechanism. https://www.kuujia.com View Source
• [4] ICH Harmonised Tripartite Guideline. Impurities in New Drug Substances Q3A(R2). International Conference on Harmonisation, 2006. https://database.ich.org/sites/default/files/Q3A%28R2%29%20Guideline.pdf View Source